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Compound of Interest

Compound Name: ESI-08

Cat. No.: B560499 Get Quote

This guide provides crucial safety protocols and logistical plans for the handling and disposal of

ESI-08, a potent and selective antagonist of the exchange protein directly activated by cAMP 2

(EPAC2).[1][2] Developed for researchers, scientists, and drug development professionals, this

document outlines the necessary personal protective equipment (PPE), operational

procedures, and disposal methods to ensure a safe laboratory environment.

Chemical and Physical Properties
A summary of the known quantitative data for ESI-08 is presented below. Due to the limited

availability of a specific Safety Data Sheet (SDS) for ESI-08, the hazard information is based

on general laboratory safety principles for handling chemical compounds of this nature. A

related compound, ESI-09, has been noted to act as a non-specific protein denaturant at high

concentrations, suggesting that similar precautions should be considered for ESI-08.

Property Value

Molecular Weight 353.48 g/mol [1]

Chemical Formula C20H23N3OS[1]

Known Function Potent and selective EPAC2 antagonist[1]

Solubility Soluble in DMSO

Physical Form Solid (assumed)
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Personal Protective Equipment (PPE)
A comprehensive PPE program is essential when handling ESI-08 to minimize exposure and

ensure personal safety. The following table outlines the recommended PPE for various levels of

protection.

Protection Level Eyes Skin Respiratory

Standard Laboratory

Handling (Low

Concentration/Small

Quantities)

Safety glasses with

side shields

Nitrile gloves,

Laboratory coat

Not generally required

if handled in a well-

ventilated area or

chemical fume hood

Operations with

Potential for

Aerosolization or High

Concentrations

Chemical splash

goggles or face shield

Chemical-resistant

gloves (e.g., nitrile),

Laboratory coat or

chemical-resistant

apron

NIOSH-approved

respirator if not

handled in a fume

hood

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational workflow is critical for the safe handling of ESI-08.

Preparation and Engineering Controls
Ventilation: All handling of ESI-08 powder and stock solutions should be performed in a

certified chemical fume hood to minimize inhalation exposure.

Work Area: Designate a specific area for handling ESI-08. Ensure the work surface is clean,

uncluttered, and made of a non-porous material.

Emergency Equipment: An emergency eyewash station and safety shower must be readily

accessible.

Weighing and Reconstitution

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b560499?utm_src=pdf-body
https://www.benchchem.com/product/b560499?utm_src=pdf-body
https://www.benchchem.com/product/b560499?utm_src=pdf-body
https://www.benchchem.com/product/b560499?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560499?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Weighing: When weighing the solid compound, do so within the chemical fume hood on a

calibrated analytical balance. Use appropriate weighing paper or a container that can be

sealed for transport.

Reconstitution: ESI-08 is soluble in DMSO. Prepare stock solutions by slowly adding the

solvent to the solid to avoid splashing. Cap the vial securely and vortex or sonicate as

needed to ensure complete dissolution.

Experimental Use
Dilutions: Perform all serial dilutions within the chemical fume hood.

Cell Culture: When adding ESI-08 to cell cultures, use appropriate aseptic techniques in a

biological safety cabinet.

Avoid Contamination: Use dedicated pipette tips and other disposable labware to prevent

cross-contamination.

Disposal Plan
Proper disposal of ESI-08 and contaminated materials is crucial to prevent environmental

contamination and ensure regulatory compliance.

Waste Segregation
Solid Waste: All disposable materials that have come into contact with ESI-08, such as

gloves, pipette tips, and weighing paper, should be collected in a designated, sealed, and

clearly labeled hazardous waste container.

Liquid Waste: Unused stock solutions and experimental media containing ESI-08 should be

collected in a labeled, sealed, and chemical-resistant hazardous waste container. Do not

pour ESI-08 waste down the drain.

Sharps: Any needles or other sharps contaminated with ESI-08 must be disposed of in a

designated sharps container.

Waste Disposal
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Licensed Disposal: All hazardous waste containing ESI-08 must be disposed of through a

licensed hazardous waste disposal company. Follow all local, state, and federal regulations

for chemical waste disposal.

Decontamination: Decontaminate the work area with an appropriate solvent (e.g., 70%

ethanol) followed by a detergent solution.

Experimental Workflow Diagram
The following diagram illustrates the logical workflow for the safe handling of ESI-08, from initial

preparation to final disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b560499?utm_src=pdf-body
https://www.benchchem.com/product/b560499?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560499?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Disposal

Don PPE

Prepare Fume Hood

Weigh ESI-08

Reconstitute in DMSO

Perform Experiment

Segregate Waste

Dispose via Licensed Contractor

Decontaminate Work Area

end

End of Procedure

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b560499?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560499?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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